3-Pyridinepropanoic acid, beta-amino-, ethyl ester, (betaS)-

• IUPAC Name: ethyl (3S)-3-amino-3-pyridin-3-ylpropanoate
• InChI: InChI=1S/C10H14N2O2/c1-2-14-10(13)6-9(11)8-4-3-5-12-7-8/h3-5,7,9H,2,6,11H2,1H3/t9-/m0/s1
• InChI Key: SUOOQSWLTJJSDK-VIFPVBQESA-N
• Canonical SMILES: CCOC(=O)CC(C1=CN=CC=C1)N
• Isomeric SMILES: CCOC(=O)C[C@@H](C1=CN=CC=C1)N
• Molecular Formula: C10H14N2O2
• Molecular Weight: 194.23 g/mol
• CAS No.: 149519-95-9

Description

Its stereochemistry at the β-position is specified as (βS), which may influence its biological activity and synthetic pathways. The molecular formula is inferred as C₁₁H₁₄N₂O₂ (pyridine ring + propanoic acid ethyl ester with β-amino substitution). Its structural uniqueness lies in the combination of a nitrogen-containing aromatic ring (pyridine), a chiral β-amino group, and an ester moiety, enabling diverse reactivity and applications in medicinal chemistry and materials science .

Biological Activity

3-Pyridinepropanoic acid, beta-amino-, ethyl ester, (betaS)- is a compound of significant interest in biological research due to its potential therapeutic applications and unique structural properties. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, case studies, and relevant research findings.

Chemical Structure and Properties

3-Pyridinepropanoic acid, beta-amino-, ethyl ester, (betaS)- is characterized by its pyridine ring and a beta-amino acid structure. Its molecular formula is C₁₁H₁₅N₃O₂, and it possesses both hydrophilic and lipophilic properties that facilitate interactions with various biological targets.

Property	Value
Molecular Weight	219.26 g/mol
Solubility	Soluble in water
Melting Point	Not specified
pKa	Not specified

The biological activity of 3-Pyridinepropanoic acid, beta-amino-, ethyl ester, (betaS)- is primarily attributed to its ability to interact with specific molecular targets such as enzymes and receptors. The beta-amino structure enhances its binding affinity through hydrogen bonding and electrostatic interactions, which can modulate enzyme activities and influence signaling pathways in cells.

Case Studies

• Antitumor Activity : A study evaluated the antitumor effects of 3-Pyridinepropanoic acid derivatives on various cancer cell lines. The results indicated that certain derivatives exhibited cytotoxic effects against human colon tumor cells, suggesting potential applications in cancer therapy .
• Antimicrobial Properties : Research has shown that compounds related to 3-Pyridinepropanoic acid demonstrate significant antimicrobial activity against both Gram-positive and Gram-negative bacteria. This suggests a potential role in developing new antibiotics .
• Neuroprotective Effects : Investigations into the neuroprotective effects of this compound have revealed that it may help mitigate oxidative stress in neuronal cells, offering insights into potential treatments for neurodegenerative diseases .

Comparative Analysis

The biological activity of 3-Pyridinepropanoic acid can be compared with other similar compounds:

Compound	Activity Type	Observations
2-Aminobutyric acid	Neuroprotective	Effective in reducing neuronal damage
5-Azaspiro[2.4]heptane-6-carboxylic acid	Antitumor	Significant cytotoxicity against tumor cells
tert-Butyloxycarbonyl-protected amino acids	Enzyme inhibition	Modulates enzyme activities effectively

Research Findings

Recent studies have highlighted the pharmacotherapeutic potential of 3-Pyridinepropanoic acid derivatives:

• Pharmacokinetics : Investigations into the pharmacokinetic properties reveal that these compounds exhibit favorable absorption and distribution characteristics, making them suitable candidates for drug development .
• Bioavailability Enhancement : Novel formulations using co-crystal technology have been explored to enhance the bioavailability of this compound, potentially leading to improved therapeutic outcomes .

Scientific Research Applications

Insect Repellent

One of the primary applications of 3-Pyridinepropanoic acid, beta-amino-, ethyl ester is as an insect repellent. It has been extensively used in products designed to protect against mosquitoes, deer ticks, body lice, and biting flies. The Environmental Protection Agency (EPA) has recognized its efficacy and safety profile for human use:

• Use Sites : Human skin
• Target Pests : Mosquitoes, deer ticks, body lice, biting flies
• Application Methods : Topical application according to product guidelines

The compound has been utilized in Europe for over 20 years without significant adverse effects reported on human health or the environment .

Pharmaceutical Development

3-Pyridinepropanoic acid derivatives have shown promise in pharmaceutical research due to their biological activity. They serve as precursors for synthesizing various bioactive compounds:

• Antiviral Activity : Research indicates that esters of beta-amino acids exhibit higher antiviral activity compared to their corresponding acids. For instance, specific derivatives have demonstrated effectiveness against herpes simplex virus (HSV-1) and other viral infections .
• Receptor Agonists : Compounds containing the beta-amino acid motif have been explored for their role as agonists and antagonists at various receptors, including adenosine receptors. These compounds are being investigated for their potential cardioprotective effects .

Table 1: Summary of Biological Activities of 3-Pyridinepropanoic Acid Derivatives

Compound Type	Activity	Target Pathogen/Condition	Reference
Beta-Amino Acid Esters	Antiviral	HSV-1
Beta-Amino Acid Derivatives	Receptor Agonist	Adenosine A3 receptor
Insect Repellent	Mosquito Repellent	Various insect species

Efficacy as an Insect Repellent

In a study conducted by EM Industries, the efficacy of products containing 3-Pyridinepropanoic acid was evaluated against common public health pests. The results indicated a high level of protection when applied according to label instructions, reinforcing its status as a safe and effective repellent .

Antiviral Research Findings

A recent investigation into the antiviral properties of beta-amino acid derivatives revealed that certain esters exhibited superior inhibitory effects on HSV-1 compared to their acid counterparts. This study highlights the potential for developing new antiviral therapies based on structural modifications of 3-Pyridinepropanoic acid derivatives .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group Variations

Compound Name	Molecular Formula	Substituents/Modifications	Key Applications/Reactivity	Reference
Target Compound	C₁₁H₁₄N₂O₂	β-Amino, ethyl ester, (βS)-configuration	Drug intermediates, chiral catalysts
Ethyl 3-(6-methylpyridin-3-yl)-3-oxopropanoate	C₁₁H₁₃NO₃	β-Keto (oxo), ethyl ester	Precursor for heterocyclic synthesis
Methyl nicotinoylacetate	C₉H₉NO₃	β-Keto, methyl ester	Pharmaceutical intermediates
Ethyl 3-Oxo-4-(2,4,5-trifluorophenyl)butanoate	C₁₂H₁₁F₃O₃	β-Keto, fluorinated aryl, ethyl ester	Substrate for enantiomeric β-amino acids
β-Alanine ethyl ester	C₅H₁₁NO₂	β-Amino, ethyl ester (non-aromatic backbone)	Sports supplements, peptide synthesis

Key Observations :

• β-Amino vs. β-Keto Groups: The target compound’s β-amino group enables hydrogen bonding and nucleophilic reactivity, distinguishing it from β-keto analogs (e.g., ), which are more electrophilic and participate in condensation reactions.
• Stereochemistry: The (βS)-configuration is critical for enantioselective interactions in drug design, unlike racemic or non-chiral analogs like β-alanine ethyl ester .
• Aromatic vs.

Research Findings and Challenges

• Stability: β-Amino esters degrade via retro-aza-Michael reactions at elevated temperatures (~100–150°C), limiting high-temperature applications . β-Keto esters are more thermally stable but less reactive in biological systems.
• Stereoselectivity : Achieving high enantiomeric excess (ee) in the target compound’s synthesis remains challenging. Catalytic asymmetric methods (e.g., chiral Lewis acids ) are under exploration.
• Biological Activity : The (βS)-configuration may enhance binding to enzyme active sites (e.g., taxoid side chains in cancer therapy ), but in vivo studies are needed to validate efficacy.